Cas no 1178118-83-6 (2-amino-2-4-(difluoromethoxy)phenylpropan-1-ol)

• Product Name: 2-amino-2-4-(difluoromethoxy)phenylpropan-1-ol
• CAS No: 1178118-83-6
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 5941112
• PubChem ID: 61055825
• Update Time: 2025-06-11

2-amino-2-4-(difluoromethoxy)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-4-(difluoromethoxy)-β-methyl-
• 2-Amino-2-(4-(difluoromethoxy)phenyl)propan-1-ol
• 2-amino-2-4-(difluoromethoxy)phenylpropan-1-ol
• CS-0275078
• 1178118-83-6
• 2-amino-2-[4-(difluoromethoxy)phenyl]propan-1-ol
• EN300-1932210

• Inchi： 1S/C10H13F2NO2/c1-10(13,6-14)7-2-4-8(5-3-7)15-9(11)12/h2-5,9,14H,6,13H2,1H3
• InChI Key： DIDVOMSLIBYCIR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC(F)F)=CC=1)(N)(C)CO

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 339.9±42.0 °C(Predicted)
• pka: 12.46±0.20(Predicted)

Additional information on 2-amino-2-4-(difluoromethoxy)phenylpropan-1-ol

Comprehensive Overview of 2-amino-2-[4-(difluoromethoxy)phenyl]propan-1-ol (CAS No. 1178118-83-6)

2-amino-2-[4-(difluoromethoxy)phenyl]propan-1-ol (CAS No. 1178118-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique difluoromethoxy and amino alcohol functional groups, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Its molecular structure, featuring a phenylpropan-1-ol backbone, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-amino-2-[4-(difluoromethoxy)phenyl]propan-1-ol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. The incorporation of difluoromethoxy groups is known to improve lipophilicity and membrane permeability, which are critical factors in CNS drug development.

The synthesis of 2-amino-2-[4-(difluoromethoxy)phenyl]propan-1-ol typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its CAS No. 1178118-83-6 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, 2-amino-2-[4-(difluoromethoxy)phenyl]propan-1-ol is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Environmental concerns have driven innovations in catalytic methods to reduce waste and energy consumption during its production. This aligns with the growing trend of ESG (Environmental, Social, and Governance) compliance in the chemical sector.

Another area of interest is the compound’s potential role in precision medicine. With advancements in AI-driven drug discovery, researchers are leveraging computational models to predict the bioactivity of 2-amino-2-[4-(difluoromethoxy)phenyl]propan-1-ol derivatives. Questions like "How does fluorination affect drug efficacy?" or "What are the latest synthetic routes for amino alcohols?" are frequently searched, reflecting the compound’s relevance in modern pharmacology.

In summary, 2-amino-2-[4-(difluoromethoxy)phenyl]propan-1-ol (CAS No. 1178118-83-6) represents a promising scaffold in medicinal chemistry. Its applications span from neurological disorders to anti-inflammatory therapies, making it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the next generation of therapeutics.